1-benzylpyrrole-2,5-dione;ethenoxyethene

• CAS No.: 29465-95-0
• Molecular Formula: C15H15NO3
• Molecular Weight: 257.28 g/mol
• IUPAC Name: 1-benzylpyrrole-2,5-dione;ethenoxyethene
• InChI: InChI=1S/C11H9NO2.C4H6O/c13-10-6-7-11(14)12(10)8-9-4-2-1-3-5-9;1-3-5-4-2/h1-7H,8H2;3-4H,1-2H2
• InChI Key: OQLRCQJQODBADN-UHFFFAOYSA-N
• Canonical SMILES: C=COC=C.C1=CC=C(C=C1)CN2C(=O)C=CC2=O

Description

1-Benzylpyrrole-2,5-dione; ethenoxyethene is a chemical complex comprising 1-benzylpyrrole-2,5-dione (also known as N-benzylmaleimide, CAS 1631-26-1) and ethenoxyethene (a derivative of ethenone) in a 1:1 stoichiometric ratio . The compound is listed under CAS 29465-89-2, with synonyms including 1-(2-methylpropyl)-1H-pyrrole-2,5-dione-(ethenyloxy)ethene(1:1) and NSC84657 . Structurally, it features a pyrrole-2,5-dione core substituted with a benzyl group at the 1-position, paired with ethenoxyethene via non-covalent or coordination interactions.

Comparison with Similar Compounds

Structural Analogs

The target compound belongs to a family of ethenoxyethene complexes with substituted pyrrole-2,5-diones. Key analogs include:

Substituent on Pyrrole-2,5-dione	CAS Number	InChIKey	Suppliers	Biological Relevance (if reported)
1-Methyl	29465-91-6	LRFBKLIPFLIJFD-UHFFFAOYSA-N	3	Not reported
1-Ethyl	29465-92-7	DHRHXMWXHBTCJM-UHFFFAOYSA-N	2	Not reported
1-Isopropyl (2-methylpropyl)	29465-89-2	PCKYCDDBEGYBIO-UHFFFAOYSA-N	3	Antiviral potential (indirect)
1-Naphthalen-1-yl	29465-99-4	CUHJKYWAUROSOL-UHFFFAOYSA-N	2	Not reported

Key Observations :

• Stereoelectronic Properties: The electron-withdrawing pyrrole-2,5-dione core interacts with ethenoxyethene, affecting reactivity in synthetic applications .

Bioactive Diketopiperazine Derivatives

FXJ7.328) share structural motifs with pyrrole-2,5-diones. Notable examples include:

• (3Z,6S)-3-Benzylidene-6-isobutylpiperazine-2,5-dione (Compound 6) : Exhibited anti-H1N1 activity (IC₅₀ = 28.9 ± 2.2 μM) .
• Albonoursin (Compound 7): Demonstrated potent antiviral activity (IC50 = 6.8 ± 1.5 μM) .

Comparison :

• Synthetic Utility: Unlike diketopiperazines, which are often naturally derived, 1-benzylpyrrole-2,5-dione; ethenoxyethene is synthetically accessible, enabling scalable production .

Q & A

Q. What are the optimal synthetic routes for 1-benzylpyrrole-2,5-dione derivatives, and how are intermediates validated?

The synthesis of 1-benzylpyrrole-2,5-dione derivatives typically involves multi-step protocols. For example, a common approach includes:

• Nucleophilic substitution : Reacting pyrrole-2,5-dione precursors with benzyl halides in solvents like ethanol or toluene under reflux conditions .
• Functionalization : Introducing ethenoxyethene groups via cross-coupling reactions using palladium catalysts (e.g., Pd(PPh₃)₄) with boronic acid derivatives .
• Validation : Intermediates are monitored via thin-layer chromatography (TLC) and confirmed using nuclear magnetic resonance (NMR) spectroscopy, particularly focusing on aromatic proton signals (δ 6.5–7.5 ppm) and carbonyl resonances (δ 160–180 ppm) .

Q. Which analytical techniques are critical for characterizing 1-benzylpyrrole-2,5-dione derivatives?

Key methods include:

• FT-IR Spectroscopy : To identify carbonyl (C=O) stretches (~1700 cm⁻¹) and aromatic C-H vibrations (~3100 cm⁻¹) .
• NMR Spectroscopy : ¹H and ¹³C NMR for resolving substituent effects on the pyrrole ring and benzyl groups .
• Mass Spectrometry : High-resolution mass spectrometry (HRMS) to confirm molecular formulas, especially for derivatives with complex substituents (e.g., ethenoxyethene) .

Q. How should researchers handle solubility and stability challenges during experiments?

• Solubility : Use polar aprotic solvents (e.g., DMSO, DMF) for poorly soluble derivatives. For example, 1,1'-(oxybis(ethane-2,1-diyl))bis(1H-pyrrole-2,5-dione) dissolves in DMSO at 10 mM for biological assays .
• Stability : Store compounds at –20°C under inert gas (argon or nitrogen) to prevent oxidation of the pyrrole-dione core .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies guide the design of bioactive 1-benzylpyrrole-2,5-dione analogs?

SAR studies focus on modifying substituents to enhance bioactivity:

• Benzyl Group Modifications : Replacing the benzyl group with electron-withdrawing substituents (e.g., nitro or fluoro groups) improves enzyme inhibition potency .

• Ethenoxyethene Integration : Introducing ethenoxyethene enhances π-π stacking with biological targets, as seen in analogs showing anti-cancer activity .

• Table: Key Substituent Effects

  Substituent	Biological Activity	Reference
  4-Fluorobenzyl	Increased kinase inhibition
  3,4-Dimethoxyphenyl	Enhanced cytotoxicity

Q. What experimental strategies resolve contradictions in reported biological activities of 1-benzylpyrrole-2,5-dione derivatives?

Discrepancies in enzyme inhibition data may arise from:

• Assay Conditions : Varying pH or co-solvents (e.g., DMSO concentration) can alter compound stability. Standardize assays at pH 7.4 with ≤1% DMSO .
• Metabolite Interference : Use LC-MS to verify compound integrity during cell-based assays, as metabolites like oxidized pyrrole derivatives may confound results .

Q. How do computational methods predict the interaction of 1-benzylpyrrole-2,5-dione derivatives with biological targets?

• Molecular Docking : Simulations using AutoDock Vina or Schrödinger Suite can model binding to enzymes (e.g., kinases), highlighting key interactions like hydrogen bonds with the pyrrole-dione carbonyl .
• QSAR Modeling : Quantitative structure-activity relationship models correlate electronic parameters (e.g., Hammett constants) with anti-cancer IC₅₀ values .

Q. What are the mechanistic insights into the enzyme inhibition by 1-benzylpyrrole-2,5-dione derivatives?

Studies suggest:

• Covalent Binding : The α,β-unsaturated dione moiety undergoes Michael addition with cysteine residues in enzyme active sites (e.g., EGFR tyrosine kinase) .
• Allosteric Modulation : Ethenoxyethene-containing analogs induce conformational changes in enzymes like COX-2, as shown via X-ray crystallography .

Methodological Notes

• Data Synthesis : References were cross-validated using PubChem and peer-reviewed journals (e.g., Heterocycles, Molecules).